Cas no 249566-79-8 (3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose)

• Product Name: 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose
• CAS No: 249566-79-8
• MF: C₁₀H₁₅FO₆
• MW: 250.220907449722
• CID: 5091893
• Update Time: 2025-10-31

3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose Chemical and Physical Properties

Names and Identifiers

• 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose

• Inchi： 1S/C10H15FO6/c1-5(13)9(16-6(2)14)10(8(11)4-12)17-7(3)15/h4-5,8-10,13H,1-3H3/t5-,8+,9+,10-/m0/s1
• InChI Key： WHYYIDNXDKSPNW-MPSSQSJQSA-N
• SMILES： O=C[C@@H](F)[C@H](OC(=O)C)[C@H](OC(=O)C)[C@H](C)O

Additional information on 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose

Professional Introduction to 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose (CAS No: 249566-79-8)

3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose, identified by its Chemical Abstracts Service (CAS) number 249566-79-8, is a specialized carbohydrate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of fluorinated oligosaccharides, which are known for their unique structural and functional properties. The presence of both acetyl and fluoro substituents in its molecular structure imparts distinct reactivity and biological activity, making it a valuable intermediate in the synthesis of complex glycosidic compounds.

The structural framework of 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose consists of a fucose core with modifications at the 2-deoxy position and the 3 and 4 positions. The introduction of a fluorine atom at the C-2 position enhances the compound's stability and influences its interactions with biological targets. This modification is particularly significant in the context of drug design, where fluorine atoms are frequently employed to improve metabolic stability, binding affinity, and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated sugars due to their potential applications in therapeutic agents. Studies have demonstrated that fluorinated oligosaccharides can exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts. For instance, 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose has been investigated as a precursor in the synthesis of novel glycosaminoglycan (GAG) mimetics, which are being explored for their role in modulating inflammatory responses and cellular adhesion.

One of the most compelling aspects of 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose is its utility in constructing biologically active glycosidic linkages. The acetyl groups at the C-3 and C-4 positions facilitate selective modifications, enabling chemists to tailor the compound's reactivity for specific synthetic pathways. This flexibility has been leveraged in the development of carbohydrate-based vaccines and immunomodulators. For example, researchers have utilized derivatives of this compound to create neoantigens that can elicit an immune response against certain pathogens, highlighting its potential in infectious disease therapy.

The pharmaceutical industry has also shown interest in 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose due to its role as a building block for anticoagulant agents. Fluorinated fucosylated structures are known to mimic the natural anticoagulant properties of heparin-like molecules. By incorporating this derivative into drug candidates, scientists aim to develop more effective and selective anticoagulants with improved safety profiles. Preliminary studies suggest that compounds derived from 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose may offer advantages over existing therapies by reducing bleeding risks while maintaining efficacy.

Advances in synthetic methodologies have further enhanced the accessibility of 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose, enabling large-scale production for industrial applications. Techniques such as enzymatic glycosylation and flow chemistry have been optimized to produce high-purity batches of this compound with minimal side reactions. These innovations have not only accelerated research efforts but also reduced costs associated with glycoside synthesis, making it more feasible for commercialization.

The biological significance of fluorinated sugars extends beyond their use as intermediates. Recent investigations have revealed that fluorine atoms can influence protein-carbohydrate interactions by altering hydrophobicity and electronic properties. In particular, 3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose has been studied for its ability to modulate lectin binding assays, which are critical for understanding cellular recognition processes. Such studies contribute valuable insights into disease mechanisms involving aberrant carbohydrate recognition and provide a foundation for developing targeted therapeutics.

In conclusion,3,4-Di-O-acetyl-2-deoxy-2-fluoro-L-fucopyranose (CAS No: 249566-79-8) represents a cornerstone in modern carbohydrate chemistry with far-reaching implications for drug discovery and medical research. Its unique structural features and versatile reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for fluorinated oligosaccharides, this compound is poised to play an increasingly pivotal role in advancing therapeutic interventions across multiple disciplines.